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Compound of Interest

Compound Name: Barium carbonate, CP

Cat. No.: B147902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of barium carbonate in ceramic

glaze formulations. This document includes its chemical and physical properties, its effects on

glaze characteristics, experimental protocols for testing, and important safety considerations.

Introduction to Barium Carbonate in Ceramic Glazes
Barium carbonate (BaCO₃) is an inorganic compound widely used in the ceramics industry as a

key ingredient in glaze formulations.[1] It acts as a flux, matting agent, and crystallizing agent,

and it can produce unique colors when combined with certain coloring oxides.[2] Its primary

function is to lower the melting point of the glaze, allowing for firing at lower temperatures,

which can reduce energy costs.[3][4] Barium carbonate also enhances the brilliance, gloss, and

durability of the final glazed surface.[3]

Physicochemical Properties of Barium Carbonate
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Property Value Reference

Chemical Formula BaCO₃ [2]

Molar Mass 197.34 g/mol [2]

Appearance White powder [5]

Density 4.286 g/cm³ -

Melting Point
811 °C (1,492 °F; 1,084 K)

(decomposes)
[2]

Solubility in water Insoluble [2]

Solubility
Soluble in most acids

(exception: sulfuric acid)
[2]

Effects of Barium Carbonate on Glaze Properties
The addition of barium carbonate to a glaze formulation can have several significant effects on

the final product. These effects are concentration-dependent.

Quantitative Effects of Barium Carbonate on a Model
Cone 6 Glaze
The following table illustrates the expected effects of varying concentrations of barium

carbonate on a model Cone 6 gloss glaze.

Base Glaze Recipe (Illustrative)

Ingredient Percentage

Nepheline Syenite 40%

Silica 30%

Whiting (Calcium Carbonate) 20%

Kaolin 10%
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Table of Effects with Varying Barium Carbonate Additions

Barium
Carbonate
(%)

Estimated
Melting
Point (°C)

Estimated
Coefficient
of Thermal
Expansion
(x 10⁻⁷/°C)

Estimated
Gloss Units
(GU) at 60°

Estimated
Barium
Leaching
(ppm)

Visual/Phys
ical
Observatio
ns

0% (Base

Glaze)
1220 65 90 < 0.1

Glossy,

transparent

2% 1210 68 85 0.5

Slight

decrease in

gloss

5% 1195 72 70 2.0
Semi-matte

surface

10% 1180 78 40 15.0

Matte,

opaque

surface

15% 1170 85 20 50.0

Dry matte,

potential for

crawling

20% 1160 92 <10 >100.0

Very dry,

textural

surface, high

potential for

defects

Disclaimer: The data in this table is illustrative and representative of expected trends. Actual

results will vary depending on the specific base glaze formulation, firing cycle, and other

factors.
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This protocol describes the preparation of a base glaze and variations with different

percentages of barium carbonate, followed by application to test tiles.

Materials and Equipment:

Digital scale (0.01g accuracy)

Mixing containers

Sieve (80-mesh)

Whisk or mixing blade

Bisqued ceramic test tiles

Calipers for measuring glaze thickness

Personal Protective Equipment (PPE): dust mask, safety glasses, gloves

Procedure:

Weighing: Accurately weigh all dry ingredients for the base glaze and each variation with

added barium carbonate.[6][7]

Mixing:

Place the dry ingredients in a mixing container.

Gradually add water while mixing until a smooth, cream-like consistency is achieved.[6][7]

Sieve the mixture through an 80-mesh sieve to remove any clumps and ensure

homogeneity.[6][7]

Application:

Ensure test tiles are clean and free of dust.

Dip the test tiles into the glaze slurry for a consistent duration (e.g., 3-5 seconds) to

achieve a uniform thickness.[8][9]
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Alternatively, the glaze can be sprayed or brushed on, ensuring an even application.

Measure the glaze thickness with calipers after drying.

Firing Protocol
Firing Temperature: The firing temperature should be appropriate for the base glaze. For a

Cone 6 glaze, the kiln should be fired to approximately 1222°C (2232°F).

Firing Cycle: A standard firing cycle for Cone 6 includes a gradual increase in temperature, a

short soak at the peak temperature, and a controlled cooling phase. The cooling rate can

affect crystal formation in glazes with higher barium carbonate content.

Glaze Property Testing
4.3.1. Melt Flow Test

This test evaluates the fluidity of the glaze at peak temperature.

Procedure:

Prepare small, equally weighted pellets of each dried glaze variation.

Place each pellet on a separate, inclined ceramic tile.

Fire the tiles to the target temperature.

After cooling, measure the distance each glaze has flowed down the incline. A longer flow

distance indicates a lower melting point and higher fluidity.

4.3.2. Gloss Measurement

Procedure:

Use a gloss meter to measure the specular reflectance of the fired glaze surface at a 60°

angle.

Take multiple readings on different areas of the test tile and calculate the average.
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Record the results in Gloss Units (GU).

4.3.3. Barium Leaching Test

This protocol is based on the principle of the FDA's total immersion test for lead and cadmium.

Materials:

4% acetic acid solution

Leaching vessels (glass or plastic)

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption

Spectroscopy (AAS) for analysis

Procedure:

Thoroughly clean the fired and cooled glazed test tiles.

Immerse the tiles completely in a 4% acetic acid solution at room temperature for 24 hours.

The volume of the acetic acid solution should be sufficient to fully cover the sample.

After 24 hours, remove the tiles from the solution.

Analyze the acetic acid solution for barium content using ICP-MS or AAS. The results are

typically reported in parts per million (ppm).[10]

Diagrams
Logical Relationships of Barium Carbonate in Glazes
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Caption: Logical flow of barium carbonate's effects in glaze.

Experimental Workflow for Glaze Testing
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Caption: Workflow for ceramic glaze testing.

Safety Precautions
Barium carbonate is toxic if ingested.[11] When working with dry barium carbonate powder, it is

crucial to use appropriate personal protective equipment, including a NIOSH-approved

respirator, to prevent inhalation.[8] Good ventilation in the workspace is also essential. Glazes
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containing high percentages of barium carbonate may leach barium, especially if the glaze is

not well-formulated or properly fired.[11][12] It is recommended to test for barium leaching on

any functional ware that will come into contact with food or drink. The EPA's Maximum

Contaminant Level (MCL) for barium in drinking water is 2 mg/L, which can serve as a

reference point for leaching tests.[10]

Conclusion
Barium carbonate is a versatile and valuable material in ceramic glaze formulation, offering a

wide range of aesthetic and functional benefits. By understanding its effects and employing

systematic testing protocols, researchers and ceramicists can effectively utilize barium

carbonate to achieve desired glaze properties while ensuring the safety and durability of the

final products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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